Cas no 61155-23-5 (1,3,7-Triazabicyclo[4.3.1]decan-2-one, 3-ethyl-7-(phenylmethyl)-)

• Product Name: 1,3,7-Triazabicyclo[4.3.1]decan-2-one, 3-ethyl-7-(phenylmethyl)-
• CAS No: 61155-23-5
• MF: C₁₆H₂₃N₃O
• MW: 273.37332367897
• CID: 490265
• PubChem ID: 12317439
• Update Time: 2025-04-19

1,3,7-Triazabicyclo[4.3.1]decan-2-one, 3-ethyl-7-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,7-Triazabicyclo[4.3.1]decan-2-one, 3-ethyl-7-(phenylmethyl)-
• 7-benzyl-3-ethyl-1,3,7-triazabicyclo[4.3.1]decan-2-one
• 61155-23-5
• DTXSID50487887

• Inchi： 1S/C16H23N3O/c1-2-17-9-8-15-13-19(16(17)20)11-10-18(15)12-14-6-4-3-5-7-14/h3-7,15H,2,8-13H2,1H3
• InChI Key： SQBBSXNPKKMFQI-UHFFFAOYSA-N
• SMILES： O=C1N(CC)CCC2CN1CCN2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.18429
• Monoisotopic Mass: 273.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.8Ų

Experimental Properties

• PSA: 26.79